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Synthetic watermelon ketone, commercially known as Calone 1951®, is a pivotal aroma

chemical that has defined a generation of aquatic and ozonic fragrances. Its unique olfactory

profile, reminiscent of a fresh sea breeze with subtle fruity undertones, has made it a subject of

significant interest in the fields of perfumery, sensory science, and chemical research. This

technical guide provides an in-depth exploration of the olfactory characteristics of synthetic

watermelon ketone, detailing its chemical properties, sensory perception, and the

experimental methodologies used for its evaluation.

Chemical and Physical Properties
Synthetic watermelon ketone, with the chemical name 7-methyl-3,4-dihydro-2H-1,5-

benzodioxepin-3-one, is a white to off-white crystalline solid at room temperature.[1][2] Its

chemical and physical properties are summarized in the table below, providing a foundational

understanding of its behavior and stability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b145836?utm_src=pdf-interest
https://www.benchchem.com/product/b145836?utm_src=pdf-body
https://www.benchchem.com/product/b145836?utm_src=pdf-body
https://www.benchchem.com/product/b145836?utm_src=pdf-body
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://en.wikipedia.org/wiki/Calone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name
7-methyl-3,4-dihydro-2H-1,5-

benzodioxepin-3-one
[2]

Synonyms

Calone 1951®, Watermelon

Ketone,

Methylbenzodioxepinone

[2][3]

CAS Number 28940-11-6 [2][3]

Molecular Formula C₁₀H₁₀O₃ [2][3]

Molecular Weight 178.18 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 35-41 °C [2]

Solubility

Soluble in ethanol and other

organic solvents; Insoluble in

water

[4]

Olfactory Profile: A Symphony of Marine and Fruity
Notes
The odor of synthetic watermelon ketone is complex and multifaceted, characterized by a

dominant marine and ozonic accord, complemented by fresh, green, and fruity nuances, most

notably watermelon.[5][6][7] Its powerful and diffusive nature allows it to impart a distinct "sea-

breeze" effect in fragrance compositions.[3][4] The olfactory profile is often described using a

variety of descriptors, each contributing to its unique sensory perception.

A detailed breakdown of its odor profile is presented below:
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Odor Descriptor Description References

Marine/Oceanic

The primary and most

characteristic note, evoking the

scent of the sea and ocean air.

[3][5]

Ozonic

A fresh, clean, and airy quality,

often associated with the smell

after a thunderstorm.

[3][5]

Watermelon/Melon

A distinct fruity note

reminiscent of fresh

watermelon or melon rind.

[6][7]

Fresh

A general descriptor for its

clean and invigorating

character.

[5][6]

Green
Subtle green notes that add to

its natural and fresh quality.
[5][7]

Phenolic
A minor, slightly medicinal or

chemical nuance.
[6]

The odor strength of watermelon ketone is considered high, and it is recommended to be

evaluated in a diluted solution (typically 10% or less in a suitable solvent like dipropylene

glycol) to fully appreciate its nuanced character.[5] It also exhibits high substantivity, lasting for

over 600 hours on a smelling strip at a 10% dilution.[5] One of the most remarkable properties

of Calone is its extremely low odor detection threshold, which has been reported to be as low

as 0.031 nanograms per liter of air.[8]

Experimental Protocols for Olfactory Evaluation
The characterization of the olfactory properties of synthetic watermelon ketone relies on a

combination of instrumental and sensory analysis techniques. These methods provide both

qualitative and quantitative data on its odor profile.

Gas Chromatography-Olfactometry (GC-O)
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Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific

volatile compounds in a sample that contribute to its overall aroma. In this method, the sample

is injected into a gas chromatograph, which separates the individual compounds. The effluent

from the GC column is then split, with one portion going to a chemical detector (like a mass

spectrometer for identification) and the other to an olfactory port where a trained sensory

analyst sniffs the eluting compounds and describes their odor.

A generalized workflow for GC-O analysis is as follows:

Sample Preparation Gas Chromatography

Detection

Data Analysis

Synthetic Watermelon Ketone Solution Injector Port GC Column
(Separation) Effluent Splitter Mass Spectrometer

(Identification)

Olfactory Port
(Sensory Detection)

Data Integration
(Chromatogram & Aromagram)

Click to download full resolution via product page

Caption: A generalized workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation
Sensory panel evaluation is a critical component in understanding the human perception of an

aroma chemical. A trained panel of assessors evaluates the odor of the substance based on a

set of predefined descriptors and intensity scales.

A typical protocol for the sensory evaluation of a fragrance raw material involves the following

steps:

Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained

to identify and rate the intensity of various odor descriptors.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b145836?utm_src=pdf-body-img
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: The synthetic watermelon ketone is diluted to a specific concentration

in an odorless solvent (e.g., dipropylene glycol).[5]

Evaluation Procedure: Samples are presented to the panelists on smelling strips in a

controlled environment (odor-free, controlled temperature and humidity).[9]

Data Collection: Panelists rate the intensity of each odor descriptor (e.g., marine, ozonic,

watermelon) on a labeled magnitude scale.

Data Analysis: The collected data is statistically analyzed to generate a sensory profile of the

aroma chemical.

The following diagram illustrates a typical workflow for sensory panel evaluation:

Preparation

Evaluation

Analysis

Panelist Selection & Training

Sample Presentation
(Smelling Strips)

Sample Preparation
(Dilution)

Data Collection
(Intensity Ratings)

Statistical Analysis

Generation of Sensory Profile
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Caption: A typical workflow for sensory panel evaluation of a fragrance material.

Olfactory Signaling Pathways
The perception of synthetic watermelon ketone begins with its interaction with olfactory

receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific human

olfactory receptors that are activated by watermelon ketone have not been definitively

identified in publicly available literature, research on marine odorants suggests that the 7-alkyl

group in Calone 1951 is crucial for its characteristic marine scent.[10] This indicates that the

shape and chemical properties of this part of the molecule are key to its binding with specific

olfactory receptors.

The general mechanism of olfactory signal transduction is as follows:

Odorant Binding: Molecules of synthetic watermelon ketone bind to specific olfactory

receptors on the cilia of olfactory sensory neurons.

G-Protein Activation: This binding activates a G-protein (Gαolf) coupled to the receptor.

Second Messenger Cascade: The activated G-protein stimulates adenylyl cyclase, leading to

an increase in intracellular cyclic AMP (cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated ion channels,

causing an influx of cations (Na⁺ and Ca²⁺).

Depolarization and Action Potential: The influx of positive ions depolarizes the neuron, and if

the threshold is reached, an action potential is generated.

Signal Transmission to the Brain: The action potential travels along the axon of the olfactory

sensory neuron to the olfactory bulb in the brain, where the signal is processed, leading to

the perception of the marine and watermelon-like aroma.

The following diagram illustrates this signaling pathway:
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Caption: A simplified diagram of the olfactory signal transduction pathway.

In conclusion, synthetic watermelon ketone is a remarkably potent and influential aroma

chemical with a well-defined, yet complex, olfactory profile. Its unique combination of marine,

ozonic, and fruity notes has secured its place in the perfumer's palette for decades. A thorough

understanding of its chemical properties, coupled with rigorous sensory and instrumental

analysis, is essential for its effective application in fragrance creation and for furthering our

knowledge of the mechanisms of olfaction. Future research focused on identifying the specific

olfactory receptors that bind to watermelon ketone will provide even deeper insights into the

molecular basis of its distinct and celebrated aroma.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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